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Compound of Interest

Compound Name: 2,2,5-Trimethylhexane

Cat. No.: B165478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,5-trimethylhexane, including
its chemical identity, physicochemical properties, and relevant experimental methodologies.

Chemical Identity

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is
2,2,5-trimethylhexane.[1][2][3][4] It is a branched-chain alkane with the molecular formula
CoH20.[5][6]

Common synonyms for 2,2,5-trimethylhexane include:
e Hexane, 2,2,5-trimethyl-[7][8]
e NSC 65657[7][8]

Physicochemical Properties

2,2,5-Trimethylhexane is a colorless, flammable liquid with a pungent odor.[1][5] The
guantitative physicochemical properties are summarized in the table below for easy reference
and comparison.
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Property Value Source(s)
Molecular Formula CoH20 [51[6]
Molecular Weight 128.26 g/mol 315171
CAS Number 3522-94-9 [1112]14]
Boiling Point Approximately 123.6 °C to 124 51091
°C
Density Approximately 0.7 g/cm3 [5]
Flash Point Approximately 31°C to 34°C [519]
Vapor Pressure 16.6 mmHg [1]
Water Solubility Very low [9]
Refractive Index ~1.407 [9]
Odor Threshold 900 ppb [10]

Experimental Protocols

2,2,5-Trimethylhexane is typically synthesized through the alkylation of hexane with

isobutylene in the presence of a catalyst.[5] Other methods include catalytic cracking and

hydrocracking of larger hydrocarbons.[5] While specific laboratory-scale synthesis protocols are

not readily available, a general procedure for the acid-catalyzed alkylation of an alkane is

outlined below. This should be considered a representative method and would require

optimization for specific laboratory conditions.

Objective: To synthesize 2,2,5-trimethylhexane via the alkylation of a suitable hexane isomer

with an isobutylene source.

Materials:

o Asuitable hexane isomer (e.g., isopentane, which can rearrange)

e An isobutylene source (e.g., isobutylene gas or a precursor like tert-butanol)
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A strong acid catalyst (e.g., concentrated sulfuric acid or hydrofluoric acid)
Anhydrous sodium sulfate or magnesium sulfate for drying

Reaction vessel equipped with a stirrer, cooling bath, and gas inlet
Separatory funnel

Distillation apparatus

Procedure:

Cool the reaction vessel containing the hexane isomer to a low temperature (e.g., 0-10 °C)
using an ice bath.

Slowly add the strong acid catalyst to the stirred hexane isomer.

Bubble isobutylene gas through the mixture at a controlled rate, or add the isobutylene
precursor dropwise. Maintain the low temperature throughout the addition.

After the addition is complete, allow the mixture to react for a specified period, continuing to
stir and cool.

Let the reaction mixture settle, and two layers should form (an acid layer and an organic
layer).

Carefully separate the organic layer using a separatory funnel.

Neutralize any remaining acid in the organic layer by washing with a dilute base (e.g.,
sodium bicarbonate solution), followed by water.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Isolate the 2,2,5-trimethylhexane from the product mixture via fractional distillation.

Characterize the final product using analytical techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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2,2,5-Trimethylhexane can be used as a reference compound in various analytical
techniques, including Gas Chromatography (GC).[5] A general protocol for the analysis of a
hydrocarbon sample that may contain 2,2,5-trimethylhexane is provided below.

Objective: To identify and quantify 2,2,5-trimethylhexane in a volatile organic sample using
Gas Chromatography with a Flame lonization Detector (GC-FID).

Instrumentation and Consumables:

e Gas Chromatograph with a Flame lonization Detector (FID)

e Anon-polar capillary column (e.g., DB-1 or equivalent, 100% dimethylpolysiloxane)

o Helium or Hydrogen as the carrier gas

e Autosampler vials

e Microsyringe

o A standard solution of 2,2,5-trimethylhexane of known concentration

Procedure:

o Sample Preparation: Prepare a dilute solution of the unknown sample in a volatile solvent
(e.g., pentane or hexane). If quantitation is desired, add an internal standard.

e Instrument Setup:

o Set the injector temperature (e.g., 250 °C).

o Set the detector temperature (e.g., 250 °C).

o Establish a suitable temperature program for the oven. For example, an initial temperature
of 40 °C held for 5 minutes, followed by a ramp of 10 °C/minute to 200 °C, and a final hold
for 5 minutes.

o Set the carrier gas flow rate.
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o Calibration: Inject a series of standard solutions of 2,2,5-trimethylhexane of known

concentrations to generate a calibration curve.
o Sample Analysis: Inject the prepared unknown sample into the GC.
e Data Analysis:

o lIdentify the peak corresponding to 2,2,5-trimethylhexane in the chromatogram by
comparing its retention time to that of the standard.

o If performing a quantitative analysis, calculate the concentration of 2,2,5-trimethylhexane
in the unknown sample based on the peak area and the calibration curve.

Reaction Pathways and Workflows

2,2,5-Trimethylhexane is a saturated hydrocarbon and is relatively unreactive. It does not
have a known biological mechanism of action.[5] Its primary chemical reactions are combustion
and halogenation under UV light.[5] The following diagrams illustrate a generalized workflow for

its synthesis and a simplified representation of its complete combustion.
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Caption: A generalized workflow for the synthesis of 2,2,5-trimethylhexane.
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Caption: A simplified diagram of the complete combustion of 2,2,5-trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,2,5-Trimethylhexane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165478#2-2-5-trimethylhexane-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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